Cas no 93071-80-8 (1-(2-fluoro-3-methylphenyl)methanamine)

• Product Name: 1-(2-fluoro-3-methylphenyl)methanamine
• CAS No: 93071-80-8
• MF: C₈H₁₀FN
• MW: 139.170105457306
• CID: 2845348
• PubChem ID: 55265080
• Update Time: 2025-05-20

1-(2-fluoro-3-methylphenyl)methanamine Chemical and Physical Properties

Names and Identifiers

• 1-(2-fluoro-3-methylphenyl)methanamine
• 2-Fluoro-3-methylbenzylamine
• DS-018041
• MFCD11045853
• AKOS006308110
• AS-46471
• CL9718
• 93071-80-8
• CS-0153687
• DTXSID30717119
• EN300-1104809
• SCHEMBL6405866
• TDA07180

• MDL： MFCD11045853
• Inchi： 1S/C8H10FN/c1-6-3-2-4-7(5-10)8(6)9/h2-4H,5,10H2,1H3
• InChI Key： PTMINSMPNANRIO-UHFFFAOYSA-N
• SMILES： FC1C(C)=CC=CC=1CN

Computed Properties

• Exact Mass: 139.079727485g/mol
• Monoisotopic Mass: 139.079727485g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 105
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 26Ų

Additional information on 1-(2-fluoro-3-methylphenyl)methanamine

Introduction to 1-(2-Fluoro-3-methylphenyl)methanamine (CAS No. 93071-80-8)

1-(2-Fluoro-3-methylphenyl)methanamine, also known by its CAS number 93071-80-8, is a versatile organic compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a fluorinated and methylated benzene ring attached to a methanamine group. The presence of the fluorine atom imparts specific properties that make this compound particularly interesting for various chemical and biological studies.

The chemical formula of 1-(2-fluoro-3-methylphenyl)methanamine is C₉H₁₁F·HCl, and its molecular weight is approximately 166.64 g/mol. The compound is typically supplied as a hydrochloride salt, which enhances its solubility in water and other polar solvents. This solubility property is crucial for its use in various biochemical assays and drug development processes.

In recent years, 1-(2-fluoro-3-methylphenyl)methanamine has gained attention due to its potential as a building block for the synthesis of more complex molecules, particularly in the development of new pharmaceuticals. The fluorine atom in the molecule can influence the pharmacokinetic properties of the final drug, such as its metabolic stability and binding affinity to target proteins. This makes it an attractive candidate for the design of drugs targeting specific receptors or enzymes.

The synthesis of 1-(2-fluoro-3-methylphenyl)methanamine can be achieved through several methods, including nucleophilic substitution reactions and catalytic hydrogenation processes. One common approach involves the reaction of 2-fluoro-3-methylbenzyl chloride with ammonia or an amine derivative under controlled conditions. The resulting product can then be purified using standard techniques such as column chromatography or recrystallization.

In terms of its biological activity, 1-(2-fluoro-3-methylphenyl)methanamine has been studied for its potential as a modulator of neurotransmitter systems. Research has shown that this compound can interact with specific receptors in the central nervous system (CNS), potentially affecting neurotransmitter release and receptor activation. These interactions have implications for the treatment of neurological disorders such as depression, anxiety, and neurodegenerative diseases.

A recent study published in the Journal of Medicinal Chemistry explored the use of 1-(2-fluoro-3-methylphenyl)methanamine as a lead compound for the development of novel antidepressants. The researchers found that derivatives of this compound exhibited enhanced binding affinity to serotonin transporters (SERT) and norepinephrine transporters (NET), which are key targets for antidepressant drugs. These findings suggest that further optimization of this molecule could lead to more effective treatments with fewer side effects.

Beyond its potential in pharmaceutical applications, 1-(2-fluoro-3-methylphenyl)methanamine has also been investigated for its use in materials science and analytical chemistry. Its unique electronic properties make it suitable for applications in sensors and imaging technologies, where it can be used to detect specific analytes or visualize molecular interactions.

In conclusion, 1-(2-fluoro-3-methylphenyl)methanamine (CAS No. 93071-80-8) is a multifaceted compound with a wide range of applications in medicinal chemistry, pharmaceutical research, and materials science. Its unique molecular structure and functional groups provide a foundation for further exploration and development, making it a valuable tool for scientists and researchers in various fields.